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Compound of Interest

Compound Name: UAMC-3203 hydrochloride

Cat. No.: B2603605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of UAMC-3203
hydrochloride in Dimethyl Sulfoxide (DMSO) and Phosphate-Buffered Saline (PBS). This

document also includes comprehensive experimental protocols for solution preparation and

solubility determination, along with a diagram of the compound's mechanism of action.

Data Presentation: Solubility of UAMC-3203
Hydrochloride
The solubility of UAMC-3203 hydrochloride can vary based on the solvent and experimental

conditions. The following table summarizes the reported solubility data for easy reference and

comparison.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ~25[1] ~49.2

94[2] 199.29

Use of fresh, non-

hygroscopic DMSO is

recommended as

moisture can reduce

solubility.[2]

125[3] 246.00
Ultrasonic assistance

may be needed.[3]

175 371.03
Ultrasonic assistance

may be needed.[4]

PBS (pH 7.4) ~0.065 0.1273

Determined after 72

hours of mixing at

room temperature.[5]

1:3 DMSO:PBS (pH

7.2)
~0.25[1] ~0.49

Prepared by first

dissolving in DMSO,

then diluting with PBS.

[1]

Molecular Weight of UAMC-3203 hydrochloride: 508.1 g/mol [1]

Experimental Protocols
Protocol 1: Preparation of a UAMC-3203 Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of UAMC-3203
hydrochloride in DMSO.

Materials:

UAMC-3203 hydrochloride (crystalline solid)[1]
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Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the UAMC-3203 hydrochloride vial to room temperature before opening.

Weigh the desired amount of UAMC-3203 hydrochloride in a sterile tube.

Add the appropriate volume of fresh DMSO to achieve the desired concentration (e.g., for a

10 mg/mL solution, add 100 µL of DMSO to 1 mg of UAMC-3203 hydrochloride).

Purge the headspace of the tube with an inert gas to prevent oxidation.[1]

Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If necessary, sonicate the solution in an ultrasonic bath to aid dissolution.[3][4]

Store the stock solution at -20°C or -80°C for long-term stability.[3] It is recommended to

aliquot the stock solution to avoid repeated freeze-thaw cycles.[3]
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Workflow: DMSO Stock Solution Preparation

Start: Weigh UAMC-3203 HCl

Add fresh DMSO

1

Purge with Inert Gas

2

Vortex/Sonicate to Dissolve

3

Aliquot and Store at -20°C/-80°C

4

Click to download full resolution via product page

Workflow for preparing a DMSO stock solution.

Protocol 2: Preparation of a UAMC-3203 Hydrochloride
Working Solution in PBS
This protocol details the preparation of a diluted working solution of UAMC-3203
hydrochloride in PBS from a DMSO stock solution. Direct dissolution in aqueous buffers is

limited due to the compound's sparse solubility.[1]

Materials:
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UAMC-3203 hydrochloride DMSO stock solution (from Protocol 1)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Sterile conical tubes or vials

Procedure:

Thaw the DMSO stock solution of UAMC-3203 hydrochloride at room temperature.

Briefly vortex the stock solution to ensure homogeneity.

In a sterile tube, add the desired volume of PBS.

While vortexing the PBS, add the required volume of the DMSO stock solution dropwise to

achieve the final desired concentration. For example, to prepare a 1:3 DMSO:PBS solution,

add 1 part of the DMSO stock to 3 parts of PBS.[1]

Continue to mix the solution for a few minutes to ensure complete dilution.

Use the freshly prepared aqueous solution promptly. It is not recommended to store the

aqueous solution for more than one day.[1]

Protocol 3: Determination of Aqueous Solubility
This protocol outlines a method to determine the solubility of UAMC-3203 hydrochloride in an

aqueous buffer like PBS, adapted from published methodologies.[5]

Materials:

UAMC-3203 hydrochloride

Aqueous buffer (e.g., PBS, pH 7.4)

Glass vials with screw caps

Orbital shaker or rotator

Microcentrifuge
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High-Performance Liquid Chromatography (HPLC) system

Procedure:

Add an excess amount of UAMC-3203 hydrochloride (e.g., 5-10 mg) to a glass vial

containing a known volume of the aqueous buffer (e.g., 1 mL).[5]

Seal the vial and place it on an orbital shaker at room temperature.

Equilibrate the suspension for an extended period (e.g., 24-72 hours) to ensure saturation.[5]

After equilibration, centrifuge the suspension at high speed (e.g., 13,000 rpm) for 15 minutes

to pellet the undissolved solid.[5]

Carefully collect the supernatant without disturbing the pellet.

Analyze the concentration of UAMC-3203 hydrochloride in the supernatant using a

validated HPLC method.[5]

The determined concentration represents the solubility of the compound in the specific

aqueous buffer under the tested conditions.

Mechanism of Action: Ferroptosis Inhibition
UAMC-3203 is a potent inhibitor of ferroptosis, a form of regulated cell death characterized by

iron-dependent lipid peroxidation.[1][6] It acts as a radical-trapping antioxidant, preventing the

accumulation of lipid reactive oxygen species (ROS). The primary target of this pathway is the

enzyme Glutathione Peroxidase 4 (GPX4), which is crucial for detoxifying lipid peroxides. By

inhibiting lipid peroxidation, UAMC-3203 protects cells from ferroptotic death.
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Signaling Pathway: Ferroptosis Inhibition by UAMC-3203

Ferroptosis Inducers
(e.g., Erastin, RSL3)

GPX4
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Ferroptosis (Cell Death)
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UAMC-3203 inhibits ferroptosis by preventing lipid ROS accumulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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